Cas no 723281-53-6 (3-(Pyrrolidine-1-carbonyl)phenylboronic acid)
723281-53-6 structure
Product Name:3-(Pyrrolidine-1-carbonyl)phenylboronic acid
CAS No:723281-53-6
MF:C11H14BNO3
MW:219.044763088226
MDL:MFCD04115685
CID:562006
PubChem ID:11356428
Update Time:2025-04-19
3-(Pyrrolidine-1-carbonyl)phenylboronic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(Pyrrolidine-1-carbonyl)phenylboronic acid
- 3-(1-Pyrrolidinylcarbonyl)benzeneboronic acid
- (3-(Pyrrolidine-1-carbonyl)phenyl)boronic acid
- [3-(pyrrolidine-1-carbonyl)phenyl]boronic acid
- 3-(Pyrrolidine-1-carbonyl)benzeneboronic acid
- 3-Pyrrolidinylcarbonylphenylboronic acid
- Boronic acid,B-[3-(1-pyrrolidinylcarbonyl)phenyl]-
- J-510971
- 3-(pyrrolidin-1-ylcarbonyl)phenylboronic acid
- 3-(Pyrrolidin-1-ylcarbonyl)benzeneboronic acid;3-(Pyrrolidin-1-ylcarbonyl)benzeneboronic acid;(3-boronophenyl)(pyrrolidin-1-yl)methanone
- I12379
- AM20041080
- SXTMJRKRWYTPLI-UHFFFAOYSA-N
- 3-pyrrolidinylcarbonyl phenyl boronic acid
- SCHEMBL177485
- 3-(pyrrolidine-1-carbonyl)phenylboronic acid, AldrichCPR
- AB20395
- (3-pyrrolidinylcarbonylphenyl)boronic acid
- A26764
- CS-0175315
- FT-0644857
- 723281-53-6
- AKOS015856041
- DTXSID70463385
- 3-(Pyrrolidin-1-ylcarbonyl)benzeneboronic acid
- MFCD04115685
- BS-24678
- DB-008247
-
- MDL: MFCD04115685
- Inchi: 1S/C11H14BNO3/c14-11(13-6-1-2-7-13)9-4-3-5-10(8-9)12(15)16/h3-5,8,15-16H,1-2,6-7H2
- InChI Key: SXTMJRKRWYTPLI-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=C(B(O)O)C=1)N1CCCC1
Computed Properties
- Exact Mass: 219.10700
- Monoisotopic Mass: 219.1066735g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 60.8Ų
Experimental Properties
- Color/Form: No data available
- Density: 1.26
- Melting Point: 113-116°C
- Boiling Point: 461.7°C at 760 mmHg
- Flash Point: 233°C
- Refractive Index: 1.586
- PSA: 60.77000
- LogP: -0.45970
3-(Pyrrolidine-1-carbonyl)phenylboronic acid Security Information
- Signal Word:warning
- Hazard Statement: Irritant
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Hazard Category Code: 36/37/38-41
- Safety Instruction: S26; S36/37/39
-
Hazardous Material Identification:
- Safety Term:S26-S36/37/39
- Risk Phrases:R36/37/38
- Storage Condition:Ambient temperatures.
3-(Pyrrolidine-1-carbonyl)phenylboronic acid Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-(Pyrrolidine-1-carbonyl)phenylboronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM135530-1g |
(3-(Pyrrolidine-1-carbonyl)phenyl)boronic acid |
723281-53-6 | 98% | 1g |
$66 | 2021-08-05 | |
| Chemenu | CM135530-5g |
(3-(Pyrrolidine-1-carbonyl)phenyl)boronic acid |
723281-53-6 | 98% | 5g |
$269 | 2021-08-05 | |
| Chemenu | CM135530-25g |
(3-(Pyrrolidine-1-carbonyl)phenyl)boronic acid |
723281-53-6 | 98% | 25g |
$940 | 2021-08-05 | |
| Alichem | A109006325-10g |
(3-(Pyrrolidine-1-carbonyl)phenyl)boronic acid |
723281-53-6 | 98% | 10g |
$461.34 | 2023-09-01 | |
| Alichem | A109006325-25g |
(3-(Pyrrolidine-1-carbonyl)phenyl)boronic acid |
723281-53-6 | 98% | 25g |
$930.09 | 2023-09-01 | |
| TRC | P999138-10mg |
3-(Pyrrolidine-1-carbonyl)phenylboronic Acid |
723281-53-6 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P999138-50mg |
3-(Pyrrolidine-1-carbonyl)phenylboronic Acid |
723281-53-6 | 50mg |
$ 65.00 | 2022-06-03 | ||
| TRC | P999138-100mg |
3-(Pyrrolidine-1-carbonyl)phenylboronic Acid |
723281-53-6 | 100mg |
$ 80.00 | 2022-06-03 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P856126-1g |
3-Pyrrolidinylcarbonylphenylboronic acid |
723281-53-6 | 98% | 1g |
¥779.00 | 2022-09-01 | |
| Apollo Scientific | OR3976-1g |
3-[(Pyrrolidin-1-yl)carbonyl]benzeneboronic acid |
723281-53-6 | 98% | 1g |
£22.00 | 2025-03-21 |
3-(Pyrrolidine-1-carbonyl)phenylboronic acid Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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